methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate

• IUPAC Name: methyl 4-[[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy]benzoate
• InChI: InChI=1S/C13H14N4O4/c1-14-11-15-12(20-3)17-13(16-11)21-9-6-4-8(5-7-9)10(18)19-2/h4-7H,1-3H3,(H,14,15,16,17)
• InChI Key: GIENKBAALWZKFU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)OC2=CC=C(C=C2)C(=O)OC)OC
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

Methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate, also known as Metribuzin, is a herbicide that is widely used in agriculture to control weeds. Its chemical structure contains a triazine ring, which is a common feature in many herbicides. In recent years, Metribuzin has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

As a herbicide, methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate works by inhibiting photosynthesis in plants. It binds to the D1 protein in the photosystem II complex, which is responsible for converting light energy into chemical energy. This leads to the production of reactive oxygen species, which damage the photosystem II complex and ultimately kill the plant.
Biochemical and Physiological Effects:
methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate has been shown to have some toxic effects on non-target organisms, including humans. It can cause oxidative stress, DNA damage, and cell death in various cell types. It has also been shown to affect the immune system and cause reproductive toxicity in animals.

Advantages and Limitations for Lab Experiments

Methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate is a widely used herbicide, so it is readily available for research purposes. It has a well-established mechanism of action and has been extensively studied in the context of herbicidal activity. However, its toxicity to non-target organisms can be a limitation, and caution should be taken when handling and using it in the laboratory.

Future Directions

There are several potential future directions for research on methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate. One area is its use as a photosensitizer in photodynamic therapy. Further studies are needed to optimize its photodynamic activity and evaluate its safety and efficacy in clinical trials. Another area is its potential as a tool for studying photosynthesis and the photosystem II complex. methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate can be used to selectively inhibit photosystem II and study its function in plants. Finally, there is a need for further research on the environmental impact of methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate and its potential effects on non-target organisms.

Synthesis Methods

Methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate can be synthesized through a multi-step process starting from 2-nitrobenzoic acid. The first step involves the reduction of the nitro group to an amino group, followed by a series of reactions to introduce the triazine ring and the methoxy group. The final step is the esterification of the carboxylic acid group with methanol to obtain the methyl ester.

Scientific Research Applications

Methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate has been extensively studied for its herbicidal properties, but it also has potential applications in other fields. One area of research is its use as a photosensitizer in photodynamic therapy, a cancer treatment that uses light to activate a photosensitizer to kill cancer cells. methyl 4-{[4-methoxy-6-(methylamino)-1,3,5-triazin-2-yl]oxy}benzoate has been shown to have good photodynamic activity against cancer cells in vitro and in vivo.